Cas no 1170146-38-9 (3-(2,4-dimethoxyphenyl)-1-(2-phenoxyethyl)urea)

• Product Name: 3-(2,4-dimethoxyphenyl)-1-(2-phenoxyethyl)urea
• CAS No: 1170146-38-9
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 6460565
• Update Time: 2025-06-09

3-(2,4-dimethoxyphenyl)-1-(2-phenoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxyphenyl)-1-(2-phenoxyethyl)urea
• 1-(2,4-dimethoxyphenyl)-3-(2-phenoxyethyl)urea

• Inchi： 1S/C17H20N2O4/c1-21-14-8-9-15(16(12-14)22-2)19-17(20)18-10-11-23-13-6-4-3-5-7-13/h3-9,12H,10-11H2,1-2H3,(H2,18,19,20)
• InChI Key： XHSAVNGHFXMYHS-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C=C1OC)C(NCCOC1=CC=CC=C1)=O

Additional information on 3-(2,4-dimethoxyphenyl)-1-(2-phenoxyethyl)urea

Comprehensive Overview of 3-(2,4-dimethoxyphenyl)-1-(2-phenoxyethyl)urea (CAS No. 1170146-38-9)

3-(2,4-dimethoxyphenyl)-1-(2-phenoxyethyl)urea (CAS No. 1170146-38-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a urea backbone linked to a 2,4-dimethoxyphenyl group and a phenoxyethyl moiety, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule compounds like 3-(2,4-dimethoxyphenyl)-1-(2-phenoxyethyl)urea has surged, driven by advancements in high-throughput screening and computational chemistry. This compound’s molecular weight (C₁₇H₂₀N₂O₄) and lipophilicity make it a candidate for optimizing bioavailability in drug formulations. Users frequently search for terms such as "urea derivatives in medicine" or "phenoxyethyl compounds," reflecting growing interest in its therapeutic potential.

The synthesis of CAS No. 1170146-38-9 typically involves multi-step organic reactions, including carbodiimide-mediated coupling or nucleophilic substitution. Its crystalline structure and solubility profile have been characterized using techniques like X-ray diffraction and HPLC, addressing common queries about "how to analyze urea-based compounds." These properties are critical for applications in preclinical studies and formulation science.

From an industrial perspective, 3-(2,4-dimethoxyphenyl)-1-(2-phenoxyethyl)urea is explored for its utility in crop protection and polymer additives. Its aryl ether and methoxy groups enhance stability under environmental conditions, making it relevant to searches like "agrochemical urea derivatives." Additionally, its compatibility with green chemistry principles aligns with the push for sustainable synthesis methods.

Ongoing research focuses on the compound’s structure-activity relationship (SAR), particularly in modulating cell signaling pathways. Questions such as "what are the biological targets of dimethoxyphenyl urea?" highlight user curiosity. Collaborative studies between academia and industry aim to expand its applications, leveraging AI-driven drug design tools to predict efficacy.

In summary, 3-(2,4-dimethoxyphenyl)-1-(2-phenoxyethyl)urea represents a versatile scaffold with cross-disciplinary relevance. Its CAS No. 1170146-38-9 serves as a key identifier for researchers investigating urea-based bioactive molecules, while its physicochemical properties cater to both pharmaceutical and material science innovations. As the scientific community prioritizes precision medicine and sustainable chemistry, this compound is poised to remain a focal point in exploratory research.